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Compound of Interest

Compound Name: N-Isovaleroylglycine

Cat. No.: B134872 Get Quote

Essential Safety and Handling Guide for N-
Isovaleroylglycine
This guide provides crucial safety and logistical information for the handling and disposal of N-
Isovaleroylglycine, tailored for researchers, scientists, and drug development professionals.

The following procedural guidance is designed to ensure safe laboratory practices.

Hazard Assessment and Safety Data
N-Isovaleroylglycine is a white to very pale yellow crystalline powder.[1] While one safety data

sheet (SDS) indicates that it does not meet the criteria for classification in any hazard class,

another states it can cause serious eye irritation.[1][2] Therefore, a cautious approach to

handling is recommended.
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Property Value Source

Physical State Solid, Crystal - Powder [1]

Molecular Formula C7H13NO3 [2]

Molecular Weight 159.18 g/mol [2]

Melting Point 105°C [1]

Solubility
DMSO: 5 mg/ml, Methanol: 1

mg/ml
[3]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn at all times

when handling N-Isovaleroylglycine.

Protection Type Specific PPE Reason

Eye Protection

ANSI-compliant safety glasses

with side shields or chemical

splash goggles.[4][5]

To protect against potential

eye irritation from dust or

splashes.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[6]
To prevent skin contact.

Body Protection

A lab coat of an appropriate

size, fully buttoned with

sleeves of sufficient length to

prevent skin exposure.[4]

To protect skin and clothing

from contamination.

Respiratory Protection

A dust respirator should be

used if dust or aerosols are

generated.[1]

To prevent inhalation of

airborne particles.

Step-by-Step Handling Procedures
Adherence to these procedural steps will ensure the safe handling of N-Isovaleroylglycine
during routine laboratory operations.
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Preparation: Before you begin, ensure the analytical balance is clean and level.[7] Don a

clean lab coat, safety glasses, and gloves.

Taring the Vessel: Place a clean weighing boat or paper on the balance pan and press the

"tare" or "zero" button.[8][9]

Transferring the Solid: Use a clean spatula to carefully transfer the desired amount of N-
Isovaleroylglycine to the weighing vessel.[9] Avoid spilling the powder on the balance.[8]

Recording the Mass: Once the desired amount is added, record the exact mass from the

balance display.

Cleanup: After weighing, clean the spatula and the area around the balance to remove any

residual powder.

Calculation: Determine the mass of N-Isovaleroylglycine needed to achieve the desired

concentration and volume of the solution.[10]

Weighing: Accurately weigh the calculated amount of the solid following the procedure

outlined in section 3.1.

Dissolving: Transfer the weighed solid into an appropriately sized beaker or flask.[11] Add a

portion of the desired solvent (e.g., DMSO, methanol) and stir or swirl until the solid is

completely dissolved.[11][12] Gentle heating may aid dissolution.[12]

Diluting to Final Volume: Once dissolved, transfer the solution to a volumetric flask.[11]

Rinse the initial container with a small amount of solvent and add the rinsing to the

volumetric flask to ensure a complete transfer.[11]

Final Mixing: Carefully add the solvent to the volumetric flask until the bottom of the

meniscus reaches the calibration mark.[11] Stopper the flask and invert it several times to

ensure the solution is thoroughly mixed.[11]

Operational Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chemed.chem.purdue.edu/genchem/lab/equipment/analytical/instructions.html
https://chemtl.york.ac.uk/techniques/basic-techniques/weigh-measure/weighing-solids
https://science.valenciacollege.edu/chemistry/techniques/tech2-usingbalance.pdf
https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://science.valenciacollege.edu/chemistry/techniques/tech2-usingbalance.pdf
https://chemtl.york.ac.uk/techniques/basic-techniques/weigh-measure/weighing-solids
https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/chm/100/dgodambe/thedisk/labtech/solution.htm
https://chemtl.york.ac.uk/techniques/quantification/volumetrics/preparing-solutions-from-solids
https://chemtl.york.ac.uk/techniques/quantification/volumetrics/preparing-solutions-from-solids
https://learning-center.homesciencetools.com/article/making-chemical-solutions-science-lesson/
https://learning-center.homesciencetools.com/article/making-chemical-solutions-science-lesson/
https://chemtl.york.ac.uk/techniques/quantification/volumetrics/preparing-solutions-from-solids
https://chemtl.york.ac.uk/techniques/quantification/volumetrics/preparing-solutions-from-solids
https://chemtl.york.ac.uk/techniques/quantification/volumetrics/preparing-solutions-from-solids
https://chemtl.york.ac.uk/techniques/quantification/volumetrics/preparing-solutions-from-solids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling N-Isovaleroylglycine
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Caption: Procedural workflow for the safe handling of N-Isovaleroylglycine.
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Disposal Plan
Proper disposal of N-Isovaleroylglycine and associated waste is critical to maintaining a safe

laboratory environment.

Unused N-Isovaleroylglycine: Since N-Isovaleroylglycine is not classified as a hazardous

chemical, small quantities of the solid can likely be disposed of in the regular trash, managed

by laboratory personnel.[13] However, it is crucial to consult and adhere to your institution's

specific waste disposal guidelines.

Contaminated Materials: Items such as used weighing boats, gloves, and paper towels

contaminated with N-Isovaleroylglycine should be collected in a designated waste

container and disposed of according to institutional protocols for non-hazardous chemical

waste.

Aqueous Solutions: For non-hazardous liquid waste, disposal down the sink with copious

amounts of water may be permissible, pending approval from your institution's

Environmental Health and Safety (EHS) department.[3]

Solvent-Based Solutions: Solutions of N-Isovaleroylglycine in organic solvents (like DMSO

or methanol) should be collected in a designated hazardous waste container for chemical

waste. Do not dispose of organic solvents down the drain.

Empty containers of N-Isovaleroylglycine should have their labels defaced or removed

before being discarded in the regular trash or recycling, provided they are completely empty.

[3]

Disclaimer: This guide provides general recommendations. Always consult the specific Safety

Data Sheet (SDS) for N-Isovaleroylglycine and adhere to your institution's established safety

protocols and waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b134872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

